Cas no 2229410-30-2 (3-amino-1-(ethylsulfanyl)butan-2-one)

• Product Name: 3-amino-1-(ethylsulfanyl)butan-2-one
• CAS No: 2229410-30-2
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 5882016
• PubChem ID: 165660037
• Update Time: 2025-11-01

3-amino-1-(ethylsulfanyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(ethylsulfanyl)butan-2-one
• 2229410-30-2
• EN300-1786138

• Inchi： 1S/C6H13NOS/c1-3-9-4-6(8)5(2)7/h5H,3-4,7H2,1-2H3
• InChI Key： ZNFXEVRXMWPHFD-UHFFFAOYSA-N
• SMILES： S(CC)CC(C(C)N)=O

Computed Properties

• Exact Mass: 147.07178521g/mol
• Monoisotopic Mass: 147.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-amino-1-(ethylsulfanyl)butan-2-one

3-Amino-1-(ethylsulfanyl)butan-2-one (CAS No. 2229410-30-2): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry, 3-amino-1-(ethylsulfanyl)butan-2-one (CAS No. 2229410-30-2) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This molecule, characterized by an amino group and an ethylsulfanyl moiety, plays a pivotal role in synthetic chemistry, pharmaceutical research, and material science. Its molecular formula and structural properties make it a valuable intermediate in the synthesis of more complex compounds.

The growing demand for specialty chemicals and fine chemicals has propelled research into compounds like 3-amino-1-(ethylsulfanyl)butan-2-one. Researchers are particularly intrigued by its potential in drug discovery, where it serves as a building block for bioactive molecules. Its reactivity and stability under various conditions make it a preferred choice for organic synthesis.

One of the most frequently asked questions about CAS No. 2229410-30-2 is its synthesis method. The compound is typically synthesized through multistep reactions involving the introduction of the ethylsulfanyl group and the amino functionality. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structure.

In the context of green chemistry, 3-amino-1-(ethylsulfanyl)butan-2-one has garnered attention for its potential to reduce environmental impact. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption. This aligns with the global shift toward eco-friendly chemical processes, a topic of high relevance in today's scientific community.

The pharmaceutical industry is another area where CAS No. 2229410-30-2 shows promise. Its molecular framework is conducive to the development of therapeutic agents, particularly in the realm of central nervous system (CNS) drugs. The compound's ability to interact with biological targets makes it a candidate for further investigation.

From a material science perspective, 3-amino-1-(ethylsulfanyl)butan-2-one is being studied for its potential in polymer chemistry. Its functional groups can be leveraged to create novel materials with tailored properties, such as enhanced thermal stability or mechanical strength. This opens up possibilities for applications in coatings, adhesives, and other industrial products.

Another hot topic surrounding CAS No. 2229410-30-2 is its safety profile. While the compound is not classified as hazardous, proper handling protocols are essential to ensure safe usage in laboratories and industrial settings. Researchers emphasize the importance of risk assessment and personal protective equipment (PPE) when working with this chemical.

In summary, 3-amino-1-(ethylsulfanyl)butan-2-one (CAS No. 2229410-30-2) is a multifaceted compound with broad applications across chemistry, pharmaceuticals, and materials science. Its unique properties and versatility make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in advancing innovative technologies and sustainable solutions.